Cas no 886498-12-0 (3-(3-Chloro-2-fluorophenyl)propanoic acid)

3-(3-Chloro-2-fluorophenyl)propanoic acid structure
886498-12-0 structure
Product Name:3-(3-Chloro-2-fluorophenyl)propanoic acid
CAS No:886498-12-0
MF:C9H8ClFO2
MW:202.610025405884
MDL:MFCD04116055
CID:3142820
PubChem ID:5001242
Update Time:2024-12-09

3-(3-Chloro-2-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(3'-Chloro-2'-fluorophenyl)propionic acid
    • 3-(3-CHLORO-2-FLUOROPHENYL)PROPANOIC ACID
    • 3-(3-Chloro-2-fluorophenyl)propionic acid
    • SBB093001
    • AK179518
    • 3-Chloro-2-fluorobenzenepropanoic acid (ACI)
    • DTXSID70407406
    • AKOS015956549
    • EN300-1967976
    • 3-(3-chloro-2-fluorophenyl)propanoicacid
    • CS-0157234
    • DS-9663
    • MFCD04116055
    • 886498-12-0
    • 3-(3-Chloro-2-fluorophenyl)propanoic acid
    • MDL： MFCD04116055
    • Inchi： 1S/C9H8ClFO2/c10-7-3-1-2-6(9(7)11)4-5-8(12)13/h1-3H,4-5H2,(H,12,13)
    • InChI Key： VYQNICAOBPTLMG-UHFFFAOYSA-N
    • SMILES： O=C(CCC1C(F)=C(Cl)C=CC=1)O

Computed Properties

  • Exact Mass: 202.0196853g/mol
  • Monoisotopic Mass: 202.0196853g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 37.3

3-(3-Chloro-2-fluorophenyl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-KK864-1g
3-(3-Chloro-2-fluorophenyl)propanoic acid
 886498-12-0 97%
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 1102.0CNY 2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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3-(3-Chloro-2-fluorophenyl)propanoic acid
 886498-12-0 97%
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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3-(3-Chloro-2-fluorophenyl)propanoic acid
 886498-12-0 97%
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 826CNY 2021-05-08
Alichem
A013027274-250mg
3-(3'-Chloro-2'-fluorophenyl)propionic acid
 886498-12-0 97%
250mg
 $470.40 2023-08-31
Alichem
A013027274-500mg
3-(3'-Chloro-2'-fluorophenyl)propionic acid
 886498-12-0 97%
500mg
 $782.40 2023-08-31
Alichem
A013027274-1g
3-(3'-Chloro-2'-fluorophenyl)propionic acid
 886498-12-0 97%
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 $1549.60 2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-KK864-200mg
3-(3-Chloro-2-fluorophenyl)propanoic acid
 886498-12-0 97%
200mg
 315.0CNY 2021-07-10
Apollo Scientific
PC302480-1g
3-(3-Chloro-2-fluorophenyl)propionic acid
 886498-12-0 97+%
1g
 £100.00 2025-02-21
Apollo Scientific
PC302480-5g
3-(3-Chloro-2-fluorophenyl)propionic acid
 886498-12-0 97+%
5g
 £350.00 2025-02-21
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FB02538-25g
3-(3-CHLORO-2-FLUOROPHENYL)PROPIONIC ACID
 886498-12-0 95%
25g
 $600 2023-09-07

3-(3-Chloro-2-fluorophenyl)propanoic acid Production Method

Production Method 1

261762-62-3 261762-62-3
886498-12-0 886498-12-0
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  4 h, 50 °C
Reference
Native carboxyl group-assisted C-H acetoxylation of hydrocinnamic and phenylacetic acids
Wang, Xinchao; Wang, Hang; Zhou, Chunlin; Yang, Lei; Fu, Lei; et al, Chemical Communications (Cambridge, 2022, 58(32), 4993-4996

3-(3-Chloro-2-fluorophenyl)propanoic acid Raw materials

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